molecular formula C12H15N3O2 B8389367 3-(3-Methoxyphenyl)-2,2-dimethylpropanoyl azide

3-(3-Methoxyphenyl)-2,2-dimethylpropanoyl azide

Cat. No.: B8389367
M. Wt: 233.27 g/mol
InChI Key: IGTZAFCOQRXPGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Methoxyphenyl)-2,2-dimethylpropanoyl azide is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15N3O2

Molecular Weight

233.27 g/mol

IUPAC Name

3-(3-methoxyphenyl)-2,2-dimethylpropanoyl azide

InChI

InChI=1S/C12H15N3O2/c1-12(2,11(16)14-15-13)8-9-5-4-6-10(7-9)17-3/h4-7H,8H2,1-3H3

InChI Key

IGTZAFCOQRXPGQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1=CC(=CC=C1)OC)C(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid (200 mg, 0.96 mmol) in acetone (40 mL) and water (4 mL) was cooled to 0° C. Triethyl amine (0.18 mL, 1.3 mmol) was added to the reaction mixture followed by methyl chloroformate (118 mg, 1.25 mmol). The mixture was stirred for 1 hour at 0° C. and then another solution of sodium azide (94 mg, 1.45 mmol) in water (1 mL) was added dropwise. The reaction mixture was stirred at room temperature for another 1 hour. The mixture was diluted with water and extracted with ethyl acetate. The combined organic fractions were washed with water, dried over sodium sulfate and concentrated to give 3-(3-methoxyphenyl)-2,2-dimethylpropanoyl azide (60 mg) as a crude yellow oil, which was used without further purification.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0.18 mL
Type
reactant
Reaction Step Two
Quantity
118 mg
Type
reactant
Reaction Step Three
Quantity
94 mg
Type
reactant
Reaction Step Four
Name
Quantity
1 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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